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For Researchers, Scientists, and Drug Development Professionals

Glycerol (C3H803), a simple polyol compound, is a cornerstone of many scientific and
pharmaceutical applications due to its unique physical properties. Its agueous solutions are
widely utilized as cryoprotectants, humectants, and viscosity-modifying agents. For applications
in research and drug development, particularly in parenteral formulations, ensuring the sterility
of glycerol solutions is paramount. This guide provides an in-depth overview of the core
physical properties of sterile glycerol solutions, methods for their preparation and sterilization,
and detailed experimental protocols for their characterization.

Core Physical Properties

The physical characteristics of glycerol solutions are highly dependent on the concentration of
glycerol and the temperature of the solution. Understanding these relationships is critical for
accurate formulation and application.

Density

The density of a glycerol solution increases with increasing glycerol concentration and
decreases with increasing temperature. This property is fundamental for calculations involving
mass, volume, and concentration.[1][2][3][4][5]

Table 1: Density of Aqueous Glycerol Solutions at Various Concentrations and Temperatures
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Glycerol (% by Density at Density at Density at Density at
Weight) 15°C (g/cm?) 20°C (g/lcm?) 25°C (g/lcm?) 30°C (g/lcm?3)
0 0.9991 0.9982 0.9970 0.9957

10 1.0242 1.0233 1.0221 1.0209

20 1.0494 1.0484 1.0471 1.0458

30 1.0756 1.0745 1.0732 1.0718

40 1.1026 1.1014 1.1000 1.0986

50 1.1299 1.1286 1.1272 1.1257

60 1.1577 1.1563 1.1548 1.1533

70 1.1854 1.1840 1.1824 1.1808

80 1.2129 1.2115 1.2099 1.2083

90 1.2395 1.2381 1.2365 1.2349

100 1.2656 1.2642 1.2626 1.2610

Data compiled from multiple sources and interpolated for consistency.

Viscosity

Viscosity, a measure of a fluid's resistance to flow, is a critical parameter for applications such
as injectable drug formulations and cryopreservation. The viscosity of glycerol solutions
increases significantly with glycerol concentration and decreases with increasing temperature.
(2160718191101 1 1]

Table 2: Viscosity of Aqueous Glycerol Solutions at Various Concentrations and Temperatures
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Glycerol (% by Viscosity at 20°C Viscosity at 25°C Viscosity at 30°C
Weight) (mPa-s or cP) (mPa-s or cP) (mPa-s or cP)
0 1.002 0.890 0.798

10 1.307 1.141 1.005

20 1.793 1.528 1.317

30 2.62 2.18 1.84

40 4.04 3.28 2.72

50 6.29 4.97 4.02

60 10.9 8.3 6.5

70 23.3 16.9 12.8

80 62.3 43.1 31.0

90 235 152 103

100 1412 934 612

Data compiled from multiple sources.

Refractive Index

The refractive index of a glycerol solution is directly proportional to its concentration and can be
used as a rapid method for determining the glycerol content.[12][13][14][15][16][17][18][19][20]

Table 3: Refractive Index (nD) of Aqueous Glycerol Solutions at 20°C
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Glycerol (% by Weight) Refractive Index (nD) at 20°C
0 1.3330
10 1.3446
20 1.3568
30 1.3695
40 1.3828
50 1.3966
60 1.4109
70 1.4256
80 1.4406
90 1.4560
100 1.4746

Data compiled from multiple sources.[12][15]

Freezing and Boiling Points

Glycerol's ability to depress the freezing point of water is a key reason for its use as a
cryoprotectant.[21][22][23][24][25] The boiling point of glycerol solutions increases with glycerol
concentration.[12][24][26]

Table 4: Freezing and Boiling Points of Aqueous Glycerol Solutions
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Boiling Point at 760 mmHg

Glycerol (% by Weight) Freezing Point (°C) °C)

0 0.0 100.0
10 -1.6 100.5
20 -4.8 101.2
30 -9.5 102.2
40 -15.5 103.8
50 -22.0 106.0
60 -33.6 110.0
70 -37.8 116.5
80 -19.2 128.0
90 -1.6 154.0
100 17.9 290.0

Data compiled from multiple sources.[12][21][22]

Sterilization of Glycerol Solutions

For pharmaceutical and many research applications, glycerol solutions must be sterile. The
choice of sterilization method can potentially impact the physical properties of the solution.

Sterile Filtration: This is the most common and preferred method for sterilizing glycerol
solutions as it does not involve heat, which can cause degradation or changes in the physical
properties.[27][28][29] A 0.22 um pore size filter is typically used to remove bacteria.[27][28][29]

Autoclaving (Steam Sterilization): While effective, autoclaving involves high temperatures and
pressure, which can potentially lead to slight changes in the concentration of the glycerol
solution due to water evaporation.[30] It is crucial to use a validated cycle to minimize this
effect.
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Dry Heat Sterilization: This method is less common for solutions but can be used for pure
glycerol. It requires higher temperatures and longer exposure times than autoclaving.

The effect of sterilization on the physical properties of glycerol solutions is generally considered
to be minimal, especially when using sterile filtration. However, for high-precision applications,
it is recommended to measure the critical physical properties of the final sterilized solution.

Experimental Protocols

Accurate measurement of physical properties is essential for quality control and formulation
development.

Measurement of Density

Methodology: Using a Pycnometer

» Cleaning and Calibration: Thoroughly clean and dry a pycnometer of known volume.
Determine the mass of the empty, dry pycnometer. Fill the pycnometer with deionized water
of a known temperature and determine its mass. Calculate the exact volume of the
pycnometer using the known density of water at that temperature.

o Sample Measurement: Empty and dry the pycnometer. Fill it with the sterile glycerol solution
at the same temperature as the calibration.

o Mass Determination: Determine the mass of the pycnometer filled with the glycerol solution.

o Calculation: The density of the glycerol solution is calculated by dividing the mass of the
solution by the calibrated volume of the pycnometer.

Measurement of Viscosity

Methodology: Using a Falling Ball Viscometer

This method is based on Stokes' Law and is suitable for transparent, viscous liquids like
glycerol solutions.[31][32]

e Apparatus Setup: Fill a graduated cylinder with the sterile glycerol solution and allow it to
reach a constant, known temperature.
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» Ball Bearing Selection: Choose a small, spherical ball bearing of known diameter and
density.

o Measurement: Gently release the ball bearing into the center of the cylinder. Measure the
time it takes for the ball to fall a known distance between two marked points on the cylinder,
ensuring the measurement is taken after the ball has reached its terminal velocity.[31]

o Calculation: The viscosity (n) can be calculated using the following formula derived from
Stokes' Law:

n=@*g*rr*(p_s-p_))/(9*Vv)

where:

o

g = acceleration due to gravity

[¢]

r = radius of the ball bearing

o p_s = density of the ball bearing

[e]

p_| = density of the glycerol solution

o

v = terminal velocity of the ball bearing (distance/time)

Measurement of Refractive Index

Methodology: Using a Refractometer
A refractometer provides a quick and accurate measurement of the refractive index.[13][14][18]

o Calibration: Calibrate the refractometer using a standard with a known refractive index,
typically distilled water.

o Sample Application: Place a few drops of the sterile glycerol solution onto the prism of the
refractometer.

o Measurement: Close the prism and allow the sample to reach the temperature of the
instrument. Look through the eyepiece (or read the digital display) to determine the refractive
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index.

+ Correlation: The measured refractive index can be compared to the data in Table 3 to
determine the glycerol concentration.

Visualizations

Logical Relationship: Glycerol Concentration and
Physical Properties
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Figure 1: Influence of Glycerol Concentration on Physical Properties

Click to download full resolution via product page

Caption: Figure 1: Influence of Glycerol Concentration on Physical Properties

Experimental Workflow: Viscosity Measurement by
Falling Ball Method
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Caption: Figure 2: Workflow for Viscosity Measurement

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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